Rhamnolipids are a class of biosurfactants produced by certain strains of bacteria, primarily Pseudomonas species. These amphiphilic compounds possess both hydrophilic and lipophilic properties, making them effective in reducing surface tension between water and organic substances. They are known for their excellent emulsifying, foaming, and biodegradable characteristics, which make them highly valuable in various applications such as oil recovery, environmental remediation, pharmaceuticals, and cosmetics. Due to their biological origin, rhamnolipids offer a green alternative to synthetic surfactants, reducing the risk of toxicity and environmental pollution. They also exhibit antimicrobial properties against certain pathogens, further expanding their utility in biotechnology and industrial cleaning processes.